4-chloro-N-{2-[(2,4-dinitrophenyl)amino]ethyl}-N-(2-hydroxyethyl)benzenesulfonamide

• Molecular Formula: C16H17ClN4O7S
• Molecular Weight: 444.8 g/mol
• IUPAC Name: 4-chloro-N-[2-(2,4-dinitroanilino)ethyl]-N-(2-hydroxyethyl)benzenesulfonamide
• InChI: InChI=1S/C16H17ClN4O7S/c17-12-1-4-14(5-2-12)29(27,28)19(9-10-22)8-7-18-15-6-3-13(20(23)24)11-16(15)21(25)26/h1-6,11,18,22H,7-10H2
• InChI Key: FEHPJFJOZWXINS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)N(CCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])CCO)Cl

Description

4-CHLORO-N-{2-[(2,4-DINITROPHENYL)AMINO]ETHYL}-N-(2-HYDROXYETHYL)BENZENE-1-SULFONAMIDE is a complex organic compound known for its unique chemical structure and properties This compound is characterized by the presence of a chloro group, dinitrophenyl group, aminoethyl group, hydroxyethyl group, and a benzene sulfonamide moiety

Preparation Methods

The synthesis of 4-CHLORO-N-{2-[(2,4-DINITROPHENYL)AMINO]ETHYL}-N-(2-HYDROXYETHYL)BENZENE-1-SULFONAMIDE involves multiple steps, including the introduction of functional groups and the formation of key intermediates. The synthetic route typically starts with the nitration of chlorobenzene to form 4-chloro-2,4-dinitrophenylamine. This intermediate is then reacted with ethylene diamine to introduce the aminoethyl group. The final step involves the sulfonation of the benzene ring to form the sulfonamide moiety .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. These methods often include the use of automated reactors, precise control of reaction conditions, and purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

4-CHLORO-N-{2-[(2,4-DINITROPHENYL)AMINO]ETHYL}-N-(2-HYDROXYETHYL)BENZENE-1-SULFONAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of nitro derivatives.

Reduction: Reduction reactions can convert the nitro groups to amino groups, altering the compound’s properties.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and sodium hydroxide for substitution.

Scientific Research Applications

This compound has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound’s ability to interact with biological molecules makes it useful in studying enzyme inhibition and protein binding.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-CHLORO-N-{2-[(2,4-DINITROPHENYL)AMINO]ETHYL}-N-(2-HYDROXYETHYL)BENZENE-1-SULFONAMIDE involves its interaction with molecular targets such as enzymes and proteins. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding and catalysis. The dinitrophenyl group plays a crucial role in this inhibition by forming strong interactions with the enzyme’s active site .

Comparison with Similar Compounds

Similar compounds to 4-CHLORO-N-{2-[(2,4-DINITROPHENYL)AMINO]ETHYL}-N-(2-HYDROXYETHYL)BENZENE-1-SULFONAMIDE include:

2-Chloro-N-(2,4-dinitrophenyl)acetamide: This compound shares the dinitrophenyl and chloro groups but differs in the acetamide moiety.

1-Chloro-2,4-dinitrobenzene: This compound lacks the aminoethyl and hydroxyethyl groups but retains the chloro and dinitrophenyl groups.

2-Chloro-4-nitroaniline: This compound has a similar structure but with a nitro group instead of the dinitrophenyl group

These compounds highlight the unique combination of functional groups in 4-CHLORO-N-{2-[(2,4-DINITROPHENYL)AMINO]ETHYL}-N-(2-HYDROXYETHYL)BENZENE-1-SULFONAMIDE, which contributes to its distinct chemical properties and applications.